molecular formula C19H30N2O4 B1169112 4,4/'-(1-Methylethylidene)bisphenol with 1,3-benzenedimethanamine, (butoxymethyl)oxirane and (chloro CAS No. 124912-27-2

4,4/'-(1-Methylethylidene)bisphenol with 1,3-benzenedimethanamine, (butoxymethyl)oxirane and (chloro

Cat. No. B1169112
CAS RN: 124912-27-2
InChI Key:
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Description

4,4/'-(1-Methylethylidene)bisphenol with 1,3-benzenedimethanamine, (butoxymethyl)oxirane and (chloro, also known as 4,4/'-(1-Methylethylidene)bisphenol with 1,3-benzenedimethanamine, (butoxymethyl)oxirane and (chloro, is a useful research compound. Its molecular formula is C19H30N2O4. The purity is usually 95%.
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properties

CAS RN

124912-27-2

Product Name

4,4/'-(1-Methylethylidene)bisphenol with 1,3-benzenedimethanamine, (butoxymethyl)oxirane and (chloro

Molecular Formula

C19H30N2O4

Molecular Weight

0

synonyms

4,4/'-(1-Methylethylidene)bisphenol with 1,3-benzenedimethanamine, (butoxymethyl)oxirane and (chloromethyl)oxirane

Origin of Product

United States

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